| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019108727-5g |
(Oxybis(2,1-phenylene))bis(diphenylphosphine oxide) |
808142-23-6 | 95% | 5g |
$162.00 | 2023-09-01 | |
| Alichem | A019108727-10g |
(Oxybis(2,1-phenylene))bis(diphenylphosphine oxide) |
808142-23-6 | 95% | 10g |
$257.50 | 2023-09-01 | |
| Alichem | A019108727-25g |
(Oxybis(2,1-phenylene))bis(diphenylphosphine oxide) |
808142-23-6 | 95% | 25g |
$489.60 | 2023-09-01 | |
| Chemenu | CM255116-5g |
(Oxybis(2,1-phenylene))bis(diphenylphosphine oxide) |
808142-23-6 | 95% | 5g |
$153 | 2021-08-04 | |
| Chemenu | CM255116-10g |
(Oxybis(2,1-phenylene))bis(diphenylphosphine oxide) |
808142-23-6 | 95% | 10g |
$234 | 2021-08-04 | |
| Chemenu | CM255116-25g |
(Oxybis(2,1-phenylene))bis(diphenylphosphine oxide) |
808142-23-6 | 95% | 25g |
$449 | 2021-08-04 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY055649-0.25g |
Bis[2-[(oxo)diphenylphosphino]phenyl] Ether |
808142-23-6 | ≥98% | 0.25g |
¥28.0 | 2023-09-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY055649-1g |
2-(4-Bromophenyl)-4,6-diphenyl-1,3,5-triazine |
808142-23-6 | ≥98% | 1g |
¥51.0 | 2023-09-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY055649-5g |
2-(4-Bromophenyl)-4,6-diphenyl-1,3,5-triazine |
808142-23-6 | ≥98% | 5g |
¥129.0 | 2023-09-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY055649-10g |
2-(4-Bromophenyl)-4,6-diphenyl-1,3,5-triazine |
808142-23-6 | ≥98% | 10g |
¥248.0 | 2023-09-15 |
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Bis2-((oxo)diphenylphosphino)phenylether, a compound with the CAS number 808142-23-6, represents a significant advancement in the field of organophosphorus chemistry and its applications in pharmaceuticals and materials science. This compound, characterized by its unique structural framework, has garnered considerable attention due to its versatile reactivity and potential utility in synthetic chemistry and industrial processes.
The molecular structure of Bis2-((oxo)diphenylphosphino)phenylether consists of a central diphenylphosphino group attached to a phenyl ether moiety, with an additional oxo group bridging the phosphorus atoms. This configuration imparts exceptional steric hindrance and electronic properties, making it an ideal candidate for various chemical transformations. The presence of the oxo group enhances the compound's ability to participate in nucleophilic substitution reactions, while the phenyl rings contribute to its stability and solubility in organic solvents.
In recent years, Bis2-((oxo)diphenylphosphino)phenylether has been extensively studied for its role as a ligand in transition metal catalysis. Its phosphine-based structure allows it to form stable complexes with metals such as palladium, nickel, and copper, facilitating various cross-coupling reactions. These reactions are pivotal in the synthesis of complex organic molecules, including pharmaceutical intermediates and fine chemicals. The compound's ability to act as a chelating agent ensures high selectivity and yield in catalytic processes, making it indispensable in industrial applications.
One of the most compelling aspects of Bis2-((oxo)diphenylphosphino)phenylether is its application in pharmaceutical research. The compound has been explored as a potential intermediate in the synthesis of novel therapeutic agents. Its structural features enable the development of molecules with enhanced bioactivity and reduced toxicity. Researchers have utilized this compound to create derivatives with specific pharmacological properties, targeting various diseases such as cancer and inflammatory disorders. The< strong> oxo-diphenylphosphino moiety serves as a scaffold for further functionalization, allowing chemists to tailor the compounds for targeted drug delivery systems.
The compound's relevance extends beyond pharmaceuticals into materials science. Bis2-((oxo)diphenylphosphino)phenylether has been investigated for its potential use in organic electronics and polymer chemistry. Its electron-deficient nature makes it suitable for designing conductive polymers and organic semiconductors. These materials are crucial for developing advanced technologies such as flexible electronics, solar cells, and light-emitting diodes (LEDs). The< strong> oxo-diphenylphosphino group enhances the thermal stability and mechanical strength of these materials, ensuring their durability under harsh conditions.
Recent studies have also highlighted the compound's role in environmental chemistry. Bis2-((oxo)diphenylphosphino)phenylether has been employed as a catalyst in green chemistry processes, promoting reactions under mild conditions with high efficiency. This aligns with the growing emphasis on sustainable practices in chemical manufacturing. The compound's ability to facilitate eco-friendly synthetic routes reduces waste generation and energy consumption, contributing to a more sustainable chemical industry.
The synthesis of Bis2-((oxo)diphenylphosphino)phenylether involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and controlled oxidation processes are commonly employed. These methods ensure that the final product meets stringent quality standards required for industrial applications.
In conclusion, Bis2-((oxo)diphenylphosphino)phenylether (CAS No. 808142-23-6) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features make it an invaluable tool for researchers seeking innovative solutions in synthetic chemistry and industrial processes. As research continues to uncover new applications for this compound, its importance is set to grow even further, driving advancements in multiple scientific disciplines.
